Cas no 1361546-71-5 (3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine)

3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a dichlorophenyl group, a hydroxyl group, and a trifluoromethyl moiety. Its unique structure imparts distinct electronic and steric properties, making it valuable in agrochemical and pharmaceutical research. The presence of electron-withdrawing groups enhances its reactivity in nucleophilic substitution and metal-catalyzed coupling reactions. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the hydroxyl group allows for further functionalization. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, including potential herbicides and pharmaceuticals, due to its balanced polarity and structural versatility.
3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine structure
1361546-71-5 structure
Product Name:3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine
CAS No:1361546-71-5
MF:C12H6Cl2F3NO
MW:308.083351612091
CID:4919491
Update Time:2025-05-19

3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine
    • Inchi: 1S/C12H6Cl2F3NO/c13-9-2-1-6(3-10(9)14)8-4-7(12(15,16)17)5-18-11(8)19/h1-5H,(H,18,19)
    • InChI Key: ZAWUSKHTHNQXRD-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C(NC=C(C(F)(F)F)C=1)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 445
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.1

3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024002731-250mg
3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine
1361546-71-5 97%
250mg
659.60 USD 2021-06-09
Alichem
A024002731-500mg
3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine
1361546-71-5 97%
500mg
1,078.00 USD 2021-06-09
Alichem
A024002731-1g
3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine
1361546-71-5 97%
1g
1,713.60 USD 2021-06-09

Additional information on 3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine

Introduction to 3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1361546-71-5)

3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine, with the CAS number 1361546-71-5, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dichlorophenyl group, a hydroxyl group, and a trifluoromethyl group, which collectively contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine is particularly noteworthy due to its complexity and the presence of multiple functional groups. The dichlorophenyl moiety is known for its ability to enhance the lipophilicity of molecules, which can improve their cell membrane permeability and bioavailability. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for molecular recognition and binding to biological targets. The trifluoromethyl group, on the other hand, is known for its electron-withdrawing properties and can significantly influence the electronic distribution within the molecule, affecting its reactivity and stability.

In recent years, 3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. This makes it a promising candidate for the development of novel therapeutic agents.

The pharmacological profile of 3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine has also been explored in preclinical models. In vitro assays have demonstrated that it can effectively inhibit the proliferation of cancer cells by disrupting critical signaling pathways. Additionally, in vivo studies using animal models have shown that this compound can reduce tumor growth and improve survival rates, further validating its potential as an anticancer agent.

Beyond its anticancer properties, 3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and colitis are characterized by chronic inflammation and tissue damage. Research has shown that this compound can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress, making it a potential therapeutic option for these conditions.

The safety profile of 3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits a favorable safety margin when administered at therapeutic doses. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 3-(3,4-Dichlorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1361546-71-5) represents a promising lead compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting cancer and inflammatory diseases. Ongoing research continues to explore its full potential and optimize its properties for clinical use.

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